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Compound of Interest

Compound Name: 2-Phenoxyethyl isobutyrate

Cat. No.: B122394

An In-depth Technical Guide on the Physicochemical Properties of 2-Phenoxyethyl
Isobutyrate

Introduction

2-Phenoxyethyl isobutyrate (CAS No. 103-60-6) is an organic compound classified as an aryl
alkyl alcohol simple acid ester.[1] It is a colorless liquid known for its sweet, fruity, and floral
aroma, which has led to its extensive use as a fragrance ingredient in cosmetics, perfumes,
and various household products.[2][3] Beyond its olfactory properties, 2-Phenoxyethyl
isobutyrate is also utilized as a pharmaceutical intermediate and has been identified as an
antagonist of the olfactory receptor OR2AT4, which is expressed in human primary
keratinocytes.[4] This dual utility in cosmetics and pharmacology makes a thorough
understanding of its physicochemical properties, such as vapor pressure and boiling point,
essential for researchers, scientists, and professionals in drug development. This guide
provides a detailed overview of these core properties, experimental methodologies for their
determination, and the compound's synthesis pathway.

Quantitative Physicochemical Data

The vapor pressure and boiling point of 2-Phenoxyethyl isobutyrate have been reported
under various conditions. The following table summarizes the available quantitative data from
multiple sources for ease of comparison.
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Property Value Conditions Reference(s)
@ 760 mmHg
Boiling Point 275 °C (Atmospheric [51[6]
Pressure)
@ 760 mmHg
265 °C (Atmospheric [71[8]
Pressure)
182 °C Not Specified [9]
127 °C @ 4 mmHg [10]
125-127 °C @ 4 mmHg [8][11]
Vapor Pressure 0.77 hPa @ 25 °C (77 °F)
0.01 mm Hg @ 25°C [5]
0.006 mmHg @ 25°C [7](8]
0.00397 mmHg @ 20 °C [6]
0.77 Pa @ 25°C [2][11]

Experimental Protocols for Determination of
Physicochemical Properties

Accurate determination of boiling point and vapor pressure is critical for the purification,

handling, and application of chemical compounds. The following sections describe detailed

methodologies for these measurements as applicable to organic esters like 2-Phenoxyethyl

isobutyrate.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[12] This property is a key indicator of a substance's purity.[13][14]

1. Thiele Tube Method
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This micro-method is suitable for small sample volumes.[15]

o Apparatus: Thiele tube, mineral oil, thermometer, small test tube (or fusion tube), and a
sealed-end capillary tube.

e Procedure:

[¢]

Fill the Thiele tube with mineral oil to a level above the top of the side-arm.
o Add approximately 0.5 mL of 2-Phenoxyethyl isobutyrate to the small test tube.

o Place the capillary tube, with its open end downwards, into the test tube containing the
sample.

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

o Insert the thermometer assembly into the Thiele tube, immersing the sample and
thermometer bulb in the oil.[15]

o Gently heat the side arm of the Thiele tube with a Bunsen burner. This will induce
convection currents in the oil, ensuring uniform heating.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube. Continue heating until a continuous and vigorous stream of bubbles is
observed.[15]

o Remove the heat source and allow the apparatus to cool.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
is drawn back into the capillary tube.[15]

2. Simple Distillation Method

This method is appropriate when a larger quantity of the substance is available and purification
is also a goal.[15][16]
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» Apparatus: Distilling flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o Place at least 5 mL of 2-Phenoxyethyl isobutyrate and a few boiling chips into the
distilling flask.[15]

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm leading to the condenser to accurately measure the temperature of the
vapor.[15]

o Begin heating the distilling flask.
o The liquid will begin to boil and its vapor will travel into the condenser.

o Record the temperature when the vapor temperature stabilizes as the liquid condenses
and collects in the receiving flask. This stable temperature is the boiling point.

o ltis crucial to record the atmospheric pressure at the time of the measurement, as boiling
point is pressure-dependent.[16]

Vapor Pressure Determination

Vapor pressure is a measure of a substance's volatility. Several methods can be employed for
its determination, particularly for compounds with low volatility.

1. Static Method

This direct method involves measuring the pressure of the vapor in equilibrium with its liquid
phase in a closed system.[17]

o Apparatus: A thermostatically controlled sample cell connected to a pressure-measuring
device (e.g., a capacitance diaphragm manometer) and a vacuum line.

e Procedure:
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o Introduce a small, degassed sample of 2-Phenoxyethyl isobutyrate into the sample cell.
The sample must be thoroughly degassed to remove any dissolved air that would
contribute to the total pressure.

o Evacuate the system to a high vacuum to remove any residual air.
o Isolate the sample cell from the vacuum pump.

o Allow the sample to equilibrate at a precise, constant temperature. The liquid will
evaporate until the vapor phase is saturated.

o The pressure measured by the manometer at equilibrium is the vapor pressure of the
substance at that temperature.

o Measurements can be repeated at various temperatures to establish a vapor pressure
curve.

2. Transpiration (Gas Saturation) Method
This dynamic method is suitable for substances with very low vapor pressures.[18]

o Apparatus: A temperature-controlled saturator cell, an inert carrier gas supply with a precise
flow controller, and a trapping system.

e Procedure:

o A known volume of an inert carrier gas (e.g., nitrogen or argon) is passed at a slow,
constant flow rate through or over the sample of 2-Phenoxyethyl isobutyrate, which is
maintained at a constant temperature.[18]

o The carrier gas becomes saturated with the vapor of the substance.

o The vapor is then transported to a cold trap or an analytical system (like a gas
chromatograph) where the amount of evaporated substance is quantified.[19]

o The vapor pressure (P) can be calculated using the ideal gas law from the mass of the
condensed vapor (m), the total volume of the carrier gas passed (V), the molar mass of
the substance (M), and the temperature (T).
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Synthesis Pathway

2-Phenoxyethyl isobutyrate is synthesized via an acid-catalyzed esterification reaction.[6]
The process involves the reaction between 2-phenoxyethanol and isobutyric acid.

2-Phenoxyethanol

2-Phenoxyethyl Isobutyrate

Isobutyric Acid

—— »|  Water (H20)

Strong Acid
(e.g., H2S0a4)

Catalyzes

Click to download full resolution via product page

Caption: Synthesis of 2-Phenoxyethyl Isobutyrate via Fischer Esterification.

Applications in Research and Drug Development

While primarily known as a fragrance, 2-Phenoxyethyl isobutyrate holds relevance for the
pharmaceutical industry.

o Pharmaceutical Intermediate: It serves as a building block in the synthesis of more complex
molecules.[4] Its ester and ether functionalities provide reaction sites for creating new
chemical entities.

e Drug Delivery Research: The physicochemical properties of esters are crucial in the design
of prodrugs. Prodrugs are inactive compounds that are metabolized in the body to release an
active drug. This strategy is used to improve a drug's solubility, permeability, and overall
pharmacokinetics.[20] Understanding the properties of ester-containing molecules like 2-
Phenoxyethyl isobutyrate can inform the design of novel drug delivery systems.
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Biological Activity: Its role as an antagonist for the olfactory receptor OR2AT4 suggests
potential applications in dermatological research or in modulating cellular pathways involving
this receptor. This opens avenues for investigating its effects on skin biology and related
therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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